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Compound of Interest

Compound Name: Lead oxide sulfate

Cat. No.: B080611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical formulas, properties,

synthesis, and analysis of key basic lead sulfates: tetrabasic lead sulfate, tribasic lead sulfate,

and dibasic lead sulfate. These compounds are of significant interest in various industrial

applications, most notably in the manufacturing of lead-acid batteries.

Chemical Formulas and Identification
The fundamental identity of the three primary basic lead sulfates is established by their distinct

chemical formulas and molecular weights.

Compound Chemical Formula Common Abbreviation

Tetrabasic Lead Sulfate 4PbO·PbSO₄ 4BS

Tribasic Lead Sulfate 3PbO·PbSO₄·H₂O 3BS

Dibasic Lead Sulfate 2PbO·PbSO₄ 2BS

Physicochemical Properties
The physical and chemical properties of these compounds are critical for their application and

are summarized below.
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Quantitative Data

Property
Tetrabasic Lead
Sulfate
(4PbO·PbSO₄)

Tribasic Lead
Sulfate
(3PbO·PbSO₄·H₂O)

Dibasic Lead
Sulfate
(2PbO·PbSO₄)

Molecular Weight (

g/mol )
1196.9 990.86 899.6

Density (g/cm³) ~7.1 6.9 - 7.1[1] ~6.6

Appearance

White or slightly

yellow crystalline

powder.

White or yellowish

powder[1][2].
White powder.

Solubility in Water Insoluble.
Very slightly soluble

(102 mg/L at 20°C)[1].
Insoluble.

Solubility in Other

Solvents
Soluble in nitric acid.

Soluble in nitric acid,

hot concentrated

hydrochloric acid,

ammonium acetate,

and sodium acetate

solutions; partially

soluble in acetic

acid[1].

Soluble in nitric acid

and ammonium

acetate.

Thermal Stability
Decomposes at high

temperatures.

Loses crystal water at

135°C and turns

yellow[1].

Stable under normal

conditions.

Crystal Structure
The crystal structures of these basic lead sulfates have been elucidated, revealing their

complex arrangements.
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Compound Crystal System Space Group
Key Structural
Features

Tetrabasic Lead

Sulfate
Monoclinic P2₁/c

The structure is

closely related to that

of tetragonal PbO,

with one of the six Pb

sites being occupied

by a sulfate group[2].

Tribasic Lead Sulfate Orthorhombic Pnma

The structure consists

of layers of

[Pb₄O₂(OH)₂(SO₄)]²⁺

and interlayer water

molecules.

Dibasic Lead Sulfate Orthorhombic -

Detailed crystal

structure information

is less commonly

reported.

Experimental Protocols
This section details the methodologies for the synthesis and analysis of basic lead sulfates.

Synthesis Protocols
This protocol describes a common laboratory-scale synthesis of 4BS.

Materials:

Lead(II) oxide (PbO)

Sulfuric acid (H₂SO₄), concentrated

Deionized water

Procedure:
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A stoichiometric amount of PbO is suspended in deionized water in a three-necked flask

equipped with a mechanical stirrer and a condenser.

The suspension is heated to 80-90°C with vigorous stirring.

A calculated amount of concentrated H₂SO₄, corresponding to a PbO:PbSO₄ molar ratio of

4:1, is slowly added to the heated suspension.

The reaction mixture is maintained at 80-90°C and stirred continuously for 4-6 hours.

After the reaction, the solid product is collected by filtration and washed thoroughly with

deionized water to remove any unreacted starting materials and soluble byproducts.

The washed product is then dried in an oven at 100-110°C to a constant weight to yield

tetrabasic lead sulfate.

This protocol outlines the synthesis of 3BS through a precipitation reaction.

Materials:

Lead(II) oxide (PbO)

Sulfuric acid (H₂SO₄), dilute solution (e.g., 1 M)

Deionized water

Acetic acid (optional, as a catalyst)

Procedure:

Lead(II) oxide is mixed with an appropriate amount of deionized water to form a slurry.

A small amount of acetic acid can be added to the slurry to facilitate the reaction.

Under constant stirring, a dilute solution of sulfuric acid is added dropwise to the PbO slurry.

The molar ratio of PbO to H₂SO₄ should be maintained at approximately 3:1.
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The reaction is typically carried out at a controlled temperature, for example, 60-70°C, for a

period of 1-2 hours to ensure complete reaction.

The resulting white precipitate of tribasic lead sulfate is then filtered, washed with deionized

water until the filtrate is neutral, and subsequently dried.

This method involves the reaction of a soluble lead salt with a soluble sulfate.

Materials:

Lead(II) acetate [Pb(CH₃COO)₂]

Sodium sulfate (Na₂SO₄)

Deionized water

Procedure:

Prepare an aqueous solution of lead(II) acetate.

Prepare a separate aqueous solution of sodium sulfate.

Slowly add the sodium sulfate solution to the lead acetate solution with constant stirring. A

white precipitate of dibasic lead sulfate will form immediately. The stoichiometry should be

controlled to a 2:1 molar ratio of lead acetate to sodium sulfate.

The precipitate is aged by stirring the mixture for a period to ensure complete precipitation

and desired particle size.

The product is then collected by filtration, washed extensively with deionized water to

remove the sodium acetate byproduct, and dried.

Analytical Methods
A variety of techniques are employed to characterize the synthesized basic lead sulfates.

Purpose: To identify the crystalline phases present in the sample and to determine the crystal

structure.
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Methodology:

A powdered sample of the basic lead sulfate is prepared and mounted on a sample holder.

The sample is irradiated with monochromatic X-rays (commonly Cu Kα radiation).

The intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

The resulting diffraction pattern is a fingerprint of the crystalline material and can be

compared with standard diffraction patterns from databases (e.g., JCPDS-ICDD) for phase

identification. Rietveld refinement can be used for detailed structural analysis.[3]

Purpose: To observe the morphology, particle size, and surface features of the basic lead

sulfate crystals.

Methodology:

A small amount of the powder sample is mounted on an SEM stub using conductive

adhesive tape or carbon paint.

The sample is then coated with a thin layer of a conductive material (e.g., gold or carbon) to

prevent charging under the electron beam.

The sample is placed in the SEM chamber, and a focused beam of electrons is scanned

across the surface.

Secondary electrons, backscattered electrons, and characteristic X-rays emitted from the

sample are detected to generate images and elemental composition maps.

Purpose: To study the thermal stability and decomposition behavior of the basic lead sulfates.

Methodology:

A small, accurately weighed sample is placed in a crucible within a thermogravimetric

analyzer (TGA) or differential scanning calorimeter (DSC).

The sample is heated at a controlled rate in a specific atmosphere (e.g., air, nitrogen).
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TGA measures the change in mass of the sample as a function of temperature, indicating

decomposition or dehydration events.

DSC measures the heat flow to or from the sample compared to a reference, identifying

phase transitions, melting, or decomposition temperatures.

Purpose: To identify the functional groups (e.g., SO₄²⁻, OH⁻) and to probe the local chemical

environment within the crystal structure.

Methodology:

FTIR: A small amount of the powdered sample is mixed with KBr and pressed into a pellet, or

analyzed directly using an ATR (Attenuated Total Reflectance) accessory. The sample is then

irradiated with infrared light, and the absorption of specific frequencies is measured.

Raman: A laser beam is focused on the sample, and the inelastically scattered light is

collected and analyzed. The frequency shifts in the scattered light correspond to the

vibrational modes of the molecules.

Role in Lead-Acid Battery Chemistry
Basic lead sulfates are crucial intermediates in the production of the active materials in lead-

acid battery plates. Their formation and subsequent transformation during the "curing" and

"formation" processes significantly impact battery performance and lifespan.

// Nodes Pasting [label="Pasting Process\n(Lead Oxide Paste)", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Curing [label="Curing Process", fillcolor="#FBBC05",

fontcolor="#202124"]; Formation [label="Formation Process\n(Electrochemical)",

fillcolor="#34A853", fontcolor="#FFFFFF"]; Positive_Plate [label="Positive Plate\n(α-PbO₂ and

β-PbO₂)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Negative_Plate

[label="Negative Plate\n(Sponge Lead, Pb)", shape=ellipse, fillcolor="#5F6368",

fontcolor="#FFFFFF"]; TBLS [label="Tribasic Lead Sulfate\n(3PbO·PbSO₄·H₂O)",

fillcolor="#FFFFFF", fontcolor="#202124"]; QTBS [label="Tetrabasic Lead

Sulfate\n(4PbO·PbSO₄)", fillcolor="#FFFFFF", fontcolor="#202124"]; alpha_PbO2 [label="α-

PbO₂\n(Hard, dense structure)", fillcolor="#FFFFFF", fontcolor="#202124"]; beta_PbO2

[label="β-PbO₂\n(Higher capacity)", fillcolor="#FFFFFF", fontcolor="#202124"];
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// Edges Pasting -> Curing [label="Heat & Humidity"]; Curing -> TBLS [label="Forms at lower

temp."]; Curing -> QTBS [label="Forms at higher temp."]; TBLS -> Formation; QTBS ->

Formation; Formation -> Positive_Plate; Formation -> Negative_Plate; TBLS -> beta_PbO2

[label="Transforms to", style=dashed, color="#202124"]; QTBS -> alpha_PbO2

[label="Transforms to", style=dashed, color="#202124"]; alpha_PbO2 -> Positive_Plate

[label="Contributes to", style=dotted, color="#202124"]; beta_PbO2 -> Positive_Plate

[label="Contributes to", style=dotted, color="#202124"]; } .dot Caption: Formation of active

materials in a lead-acid battery plate.

During the curing process, the lead oxide paste is converted into a mixture of tribasic and

tetrabasic lead sulfates. The ratio of these two compounds is dependent on the curing

temperature and humidity. Subsequently, during the electrochemical formation process, these

basic lead sulfates are converted into the active materials of the battery plates.

// Edges TBLS -> Formation [color="#4285F4"]; QTBS -> Formation [color="#4285F4"];

Formation -> alpha_PbO2 [label="from 4BS", color="#202124"]; Formation -> beta_PbO2

[label="from 3BS", color="#202124"]; } .dot Caption: Transformation of basic lead sulfates

during battery formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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